3,7-Dimethyloct-6-en-1-yl (2R)-2-hydroxypropanoate

• CAS No.: 211238-85-6
• Molecular Formula: C13H24O3
• Molecular Weight: 228.33 g/mol
• IUPAC Name: 3,7-dimethyloct-6-enyl (2R)-2-hydroxypropanoate
• InChI: InChI=1S/C13H24O3/c1-10(2)6-5-7-11(3)8-9-16-13(15)12(4)14/h6,11-12,14H,5,7-9H2,1-4H3/t11?,12-/m1/s1
• InChI Key: YTDFICAIKNPZRO-PIJUOVFKSA-N
• Isomeric SMILES: C[C@H](C(=O)OCCC(C)CCC=C(C)C)O
• Canonical SMILES: CC(CCC=C(C)C)CCOC(=O)C(C)O

Description

3,7-Dimethyloct-6-en-1-yl (2R)-2-hydroxypropanoate is an organic compound with a complex structure It is characterized by the presence of a hydroxypropanoate group attached to a dimethyloctenyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,7-Dimethyloct-6-en-1-yl (2R)-2-hydroxypropanoate typically involves the esterification of 3,7-dimethyloct-6-en-1-ol with (2R)-2-hydroxypropanoic acid. The reaction is usually carried out under acidic conditions, using a catalyst such as sulfuric acid to promote the esterification process. The reaction mixture is heated to facilitate the formation of the ester bond.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of high-purity starting materials and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, purification steps such as distillation or recrystallization may be employed to isolate the desired compound.

Chemical Reactions Analysis

Types of Reactions

3,7-Dimethyloct-6-en-1-yl (2R)-2-hydroxypropanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The ester group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles such as amines or thiols can be used to substitute the ester group under basic conditions.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of amides, thioesters, or other substituted products.

Scientific Research Applications

3,7-Dimethyloct-6-en-1-yl (2R)-2-hydroxypropanoate has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3,7-Dimethyloct-6-en-1-yl (2R)-2-hydroxypropanoate involves its interaction with specific molecular targets. The ester group can undergo hydrolysis to release the active hydroxypropanoate moiety, which can then interact with enzymes or receptors in biological systems. The molecular pathways involved may include metabolic processes and signal transduction pathways.

Comparison with Similar Compounds

Similar Compounds

• 3,7-Dimethyloct-6-en-1-yl formate
• 3,7-Dimethyloct-6-en-1-yl acrylate
• 3,7-Dimethyloct-6-en-1-yl decanoate

Uniqueness

3,7-Dimethyloct-6-en-1-yl (2R)-2-hydroxypropanoate is unique due to its specific ester linkage and the presence of the (2R)-2-hydroxypropanoate group. This structural feature imparts distinct chemical and biological properties, making it valuable for specialized applications in research and industry.